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Compound of Interest

Compound Name: Pam3CSK4 TFA

Cat. No.: B1678361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pam3CSK4, a synthetic triacylated lipopeptide, is a potent agonist for the Toll-like receptor 2/1

(TLR2/TLR1) heterodimer.[1][2][3] As a mimic of the acylated amino terminus of bacterial

lipoproteins, it serves as a powerful tool in immunology research and vaccine development to

stimulate innate immune responses.[1][2] The trifluoroacetate (TFA) salt of Pam3CSK4 often

provides enhanced solubility and stability, making it a preferred formulation for experimental

use.[4]

These application notes provide detailed protocols for the dissolution, preparation, and use of

Pam3CSK4 TFA solutions for both in vitro and in vivo applications.

Physicochemical and Biological Properties
A summary of the key quantitative data for Pam3CSK4 TFA is provided below.
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Property Value References

Full Name

N-Palmitoyl-S-[2,3-

bis(palmitoyloxy)-(2RS)-

propyl]-(R)-cysteinyl-seryl-

lysyl-lysyl-lysyl-lysine,

Trifluoroacetate Salt

[5]

Molecular Weight 1852.33 g/mol [2][6]

Appearance White to off-white solid powder [5][7]

Purity ≥95% [2][8]

Biological Activity TLR1/TLR2 Agonist [3]

EC₅₀ (human TLR1/2) 0.47 ng/mL [5][6][7]

Solubility and Storage Recommendations
Proper storage and handling are critical to maintaining the biological activity of Pam3CSK4
TFA.
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Parameter Recommendation References

Solubility in Water

Up to 16.67 mg/mL (9 mM).

Sonication or gentle heating

may be required. For pre-

clinical grade, 1 mg/mL in

physiological water is

recommended.

[5][9]

Solubility in DMSO
≥ 25 mg/mL. Ultrasonic

assistance is recommended.
[7][10]

Working Concentration (in

vitro)

0.1 - 10 ng/mL for general cell

culture assays. Up to 1 µg/mL

has been used for specific

applications like neutrophil

activation.

[2][4][10]

Working Concentration (in

vivo)

2 - 20 µ g/mouse or 5 mg/kg

for intraperitoneal injection in

mice.

[5][9]

Storage (Powder)

Store at -20°C for up to 3

years or -80°C for up to 2

years. Keep sealed and

protected from moisture.

[5][7]

Storage (Stock Solution)

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 1 year. Avoid repeated

freeze-thaw cycles.

[5][7][9]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL Pam3CSK4 TFA
Stock Solution
This protocol describes the preparation of a concentrated stock solution that can be diluted for

various experimental needs.
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Materials:

Pam3CSK4 TFA powder

Sterile, endotoxin-free water or DMSO

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Ultrasonic water bath (optional, recommended for higher concentrations)

Procedure:

Calculate Required Mass: Determine the desired volume of the stock solution. For example,

to prepare 1 mL of a 1 mg/mL solution, weigh out 1 mg of Pam3CSK4 TFA powder.

Pre-warm Solvent: Bring the chosen solvent (sterile water or DMSO) to room temperature.

Dissolution:

Aseptically add the appropriate volume of solvent to the vial containing the Pam3CSK4
TFA powder.

Vortex the vial gently for 1-2 minutes until the powder is completely dissolved.

If dissolution is difficult, particularly in water, sonicate the solution for 5-10 minutes.[5]

Gentle warming can also be applied.

Aliquotting: Dispense the stock solution into sterile, single-use aliquots (e.g., 10-50 µL) in

polypropylene tubes. This is crucial to prevent degradation from repeated freeze-thaw

cycles.[9]

Storage: Store the aliquots immediately at -80°C for long-term stability (up to 1 year) or at

-20°C for short-term use (up to 1 month).[5][7]

Protocol 2: In Vitro Cell Stimulation Assay
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This protocol provides a general workflow for treating cultured cells with Pam3CSK4 TFA to

study downstream signaling and cytokine production.

Materials:

Pam3CSK4 TFA stock solution (from Protocol 1)

Cultured cells (e.g., macrophages, monocytes, or HEK293 cells expressing TLR2/1)

Complete cell culture medium

Sterile phosphate-buffered saline (PBS)

Multi-well cell culture plates

Sterile, 0.22 µm syringe filter (if stock was not prepared with sterile, endotoxin-free water)

Procedure:

Cell Seeding: Plate cells in a multi-well plate at the desired density and allow them to adhere

overnight under standard culture conditions (e.g., 37°C, 5% CO₂).

Preparation of Working Solution:

Thaw an aliquot of the Pam3CSK4 TFA stock solution at room temperature.

Dilute the stock solution to the final desired working concentration (e.g., 1 ng/mL, 10

ng/mL, or 100 ng/mL) using fresh, pre-warmed complete cell culture medium.

Note: If the stock solution was prepared in DMSO, ensure the final concentration of DMSO

in the culture medium is non-toxic to the cells (typically <0.1%).

If sterility is a concern, the final working solution can be passed through a 0.22 µm filter

before adding to cells.[7]

Cell Stimulation:

Remove the old medium from the cultured cells.
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Add the prepared working solution containing Pam3CSK4 TFA to the appropriate wells.

Include a vehicle control (medium with the same concentration of solvent, e.g., water or

DMSO) for comparison.

Incubation: Incubate the cells for the desired period (e.g., 4, 12, or 24 hours) to allow for

cellular activation.

Downstream Analysis: Following incubation, collect the cell supernatant to measure cytokine

secretion (e.g., via ELISA) or lyse the cells to analyze protein expression, phosphorylation

status, or gene expression (e.g., via Western blot or qRT-PCR).

Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the key signaling cascade initiated by Pam3CSK4 and the

general experimental workflow.
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Caption: Pam3CSK4/TLR2/1 signaling cascade.
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Caption: General experimental workflow for Pam3CSK4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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